Cas no 2169360-07-8 (ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate)
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate
- EN300-1273414
- 2169360-07-8
-
- Inchi: 1S/C10H14O3/c1-3-10(12)7-5-6-8(10)9(11)13-4-2/h1,8,12H,4-7H2,2H3
- InChI Key: PRXSFIIKOMFRFI-UHFFFAOYSA-N
- SMILES: OC1(C#C)CCCC1C(=O)OCC
Computed Properties
- Exact Mass: 182.094294304g/mol
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 46.5Ų
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1273414-1.0g |
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate |
2169360-07-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1273414-50mg |
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate |
2169360-07-8 | 50mg |
$827.0 | 2023-10-02 | ||
| Enamine | EN300-1273414-100mg |
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate |
2169360-07-8 | 100mg |
$867.0 | 2023-10-02 | ||
| Enamine | EN300-1273414-250mg |
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate |
2169360-07-8 | 250mg |
$906.0 | 2023-10-02 | ||
| Enamine | EN300-1273414-500mg |
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate |
2169360-07-8 | 500mg |
$946.0 | 2023-10-02 | ||
| Enamine | EN300-1273414-1000mg |
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate |
2169360-07-8 | 1000mg |
$986.0 | 2023-10-02 | ||
| Enamine | EN300-1273414-2500mg |
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate |
2169360-07-8 | 2500mg |
$1931.0 | 2023-10-02 | ||
| Enamine | EN300-1273414-5000mg |
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate |
2169360-07-8 | 5000mg |
$2858.0 | 2023-10-02 | ||
| Enamine | EN300-1273414-10000mg |
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate |
2169360-07-8 | 10000mg |
$4236.0 | 2023-10-02 |
ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate
Professional Introduction to Ethyl 2-Ethynyl-2-Hydroxycyclopentane-1-Carboxylate (CAS No. 2169360-07-8)
Ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate (CAS No. 2169360-07-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its cyclopentane core substituted with an ethynyl group and a hydroxyl group, as well as a carboxylate ester at the terminal carbon, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.
The structural features of ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate contribute to its versatility in various chemical transformations. The presence of the ethynyl group (—C≡CH) allows for further functionalization through reactions such as Sonogashira coupling, which is widely used in constructing carbon-carbon bonds in organic synthesis. This property is particularly useful in the development of complex molecular architectures, including those relevant to pharmaceuticals.
Additionally, the hydroxyl group (—OH) attached to the cyclopentane ring introduces reactivity that can be exploited in the synthesis of more intricate derivatives. Hydroxyl groups are known to participate in hydrogen bonding, making them crucial for the design of bioactive molecules that require specific interactions with biological targets. The carboxylate ester (—COOEt) at the terminal position provides another layer of functional diversity, enabling further modifications through ester hydrolysis or transesterification reactions.
In recent years, ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate has been explored in several cutting-edge research areas. One notable application is in the synthesis of novel therapeutic agents. The compound's structural motif has been incorporated into molecules designed to interact with biological pathways implicated in neurological disorders. For instance, studies have demonstrated its potential utility in the development of neuroprotective agents, where the cyclopentane ring can mimic natural biomolecules and enhance binding affinity to specific receptors.
Another area where this compound has shown promise is in materials science. The unique combination of functional groups makes it an excellent candidate for polymer chemistry applications. Researchers have utilized ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate to develop advanced polymers with tailored properties, such as enhanced biodegradability or improved mechanical strength. These materials are particularly relevant for applications in medical implants and biocompatible coatings.
The pharmaceutical industry has also leveraged the compound's versatility in drug discovery efforts. By serving as a key intermediate, ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate facilitates the rapid synthesis of libraries of compounds for high-throughput screening. This approach has led to the identification of several promising candidates that are being further investigated for their potential therapeutic effects.
From a synthetic chemistry perspective, ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate exemplifies the importance of multifunctional intermediates in streamlining complex synthetic routes. Its ability to undergo multiple transformations while retaining its core structure significantly reduces the number of steps required to produce target molecules. This efficiency is crucial for reducing costs and improving yields in industrial-scale production.
The compound's reactivity also makes it a valuable tool for studying reaction mechanisms and developing new catalytic methods. Researchers have employed ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate as a model substrate to investigate the effects of different catalysts and reaction conditions on various transformations. These studies contribute to a deeper understanding of organic chemistry principles and inform the design of more efficient synthetic protocols.
In conclusion, ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate (CAS No. 2169360-07-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research, materials science, and synthetic chemistry. As ongoing studies continue to uncover new applications and applications for this compound, its importance is likely to grow even further.
2169360-07-8 (ethyl 2-ethynyl-2-hydroxycyclopentane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)